Cas no 438479-68-6 (2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide)

• Product Name: 2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide
• CAS No: 438479-68-6
• MF: C₆H₉ClN₂OS
• MW: 192.666458845139
• MDL: MFCD03470527
• CID: 1087751
• Update Time: 2025-10-18

2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4,5-dihydrothiazol-2-yl)propanamide
• 2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide
• 2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide(SALTDATA: FREE)
• 2-Chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)propanami
• AG-F-54691
• Ambcb4031766
• BB 0217134
• CTK4I7808

• MDL： MFCD03470527
• Inchi： 1S/C6H9ClN2OS/c1-4(7)5(10)9-6-8-2-3-11-6/h4H,2-3H2,1H3,(H,8,9,10)
• InChI Key： BBJWWVOKRBBWHW-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1=NCCS1)=O

Computed Properties

• Exact Mass: 192.01200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 66.76000
• LogP: 0.65920

Additional information on 2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide

Introduction to 2-Chloro-N-(4,5-Dihydro-1,3-Thiazol-2-Yl)Propanamide (CAS No. 438479-68-6)

2-Chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide (CAS No. 438479-68-6) is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their unique electronic properties and potential for use in pharmaceuticals, agrochemicals, and advanced materials. The thiazole ring in this molecule serves as a key structural motif, contributing to its reactivity and functionality.

The synthesis of 2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide involves a series of well-established organic reactions, including nucleophilic substitutions and amide bond formations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the thiazole ring under mild conditions.

One of the most promising applications of 2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide lies in its use as an intermediate in drug discovery. The compound's ability to act as a bioisostere for other functional groups makes it valuable in medicinal chemistry. For example, studies have shown that this compound can be incorporated into lead compounds targeting various disease states, including cancer and neurodegenerative disorders.

In addition to its role in pharmaceuticals, 2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide has garnered attention in the field of agrochemistry. Its ability to modulate plant growth and stress responses has led to its investigation as a potential ingredient in pesticides and growth regulators. Recent research has focused on optimizing its stability under environmental conditions to enhance its efficacy in agricultural settings.

The electronic properties of thiazole derivatives, including 2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide, make them attractive candidates for use in organic electronics. The compound's ability to participate in π-conjugation systems has been leveraged in the development of novel materials for flexible electronics and optoelectronic devices. Researchers have reported improved charge transport properties when this compound is integrated into polymer-based semiconductors.

From a structural perspective, 2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide features a thiazole ring fused with a dihydrothiophene moiety. This unique architecture allows for diverse substitution patterns and reactivity profiles. The presence of the chlorine atom at the 2-position introduces additional electronic effects that can be exploited in various chemical transformations.

Recent studies have also highlighted the potential of 2-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)propanamide as a precursor for advanced materials such as metalloorganic frameworks (MOFs). Its ability to coordinate with metal ions while maintaining structural integrity makes it a valuable building block for porous materials with applications in gas storage and catalysis.

In conclusion, 2-chloro-N-(4,5-dihydro-1,3-thiazol-2-Yl)Propanamide (CAS No. 438479–68–6) is a multifaceted compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and optimizations for this compound, its significance in the chemical sciences is expected to grow further.